An In-depth Technical Guide to the Arsonic Acid Functional Group: Properties and Reactivity
An In-depth Technical Guide to the Arsonic Acid Functional Group: Properties and Reactivity
For Researchers, Scientists, and Drug Development Professionals
The arsonic acid functional group, R-AsO(OH)₂, is an organoarsenic moiety that has garnered significant interest across various scientific disciplines, from synthetic chemistry to pharmacology and materials science. Its unique electronic properties, reactivity, and structural similarity to the phosphate (B84403) group make it a versatile functional group with important applications, particularly in the realm of drug development. This guide provides a comprehensive overview of the core physicochemical properties, reactivity, and biological interactions of the arsonic acid functional group, tailored for professionals in research and development.
Core Properties of the Arsonic Acid Functional Group
The arsonic acid group is characterized by a pentavalent arsenic atom tetrahedrally bonded to an organic substituent (R), one oxo group, and two hydroxyl groups. This arrangement confers a distinct set of properties that govern its behavior.
Structural Parameters
The geometry of the arsonic acid group has been elucidated through X-ray crystallography studies. The bond lengths and angles are influenced by the nature of the organic substituent and intermolecular interactions, such as hydrogen bonding in the solid state.[1]
| Parameter | Phenylarsonic Acid (C₆H₅AsO₃H₂) | 4-Hydroxyphenylarsonic Acid | 4-Methoxy-3-nitrophenylarsonic Acid | Dimethylarsinic Acid ((CH₃)₂AsOOH) |
| Bond Lengths (Å) | ||||
| As=O | 1.6617(10) | - | - | - |
| As-O(H) | 1.7070(10) (average) | - | - | - |
| As-C | 1.8882(12) | - | - | - |
| Bond Angles (°) | ||||
| O=As-O(H) | 106-112 (range) | - | - | 106-115 (range) |
| O(H)-As-O(H) | 106-112 (range) | 109.3 (average) | 109.2 (average) | - |
| C-As-O | 106-112 (range) | 109.3 (average) | 109.2 (average) | - |
Data compiled from references[1][2][3]. Note: Specific values for substituted arsonic acids can vary; ranges and averages are provided for general reference.
Acidity (pKa)
Arsonic acids are dibasic acids, with two distinct pKa values corresponding to the successive deprotonation of the hydroxyl groups. The acidity is significantly influenced by the electronic nature of the organic substituent. Electron-withdrawing groups generally decrease the pKa (increase acidity), while electron-donating groups have the opposite effect.[4][5][6]
| Compound | pKa₁ | pKa₂ |
| Methanearsonic acid | 4.1 | 8.7 |
| Phenylarsonic acid | 3.47 | 8.49 |
| 4-Nitrophenylarsonic acid | 2.86 | 7.90 |
| 4-Aminophenylarsonic acid | 4.13 | 9.17 |
| 4-Methoxyphenylarsonic acid | 3.69 | 8.80 |
| Dimethylarsinic acid | 6.2 | - |
Data compiled from references[4][7].
Synthesis of Arsonic Acids
Several classical methods are employed for the synthesis of both aliphatic and aromatic arsonic acids.
Aromatic Arsonic Acids
Béchamp Reaction: This reaction involves the electrophilic aromatic substitution of an activated aromatic ring (e.g., aniline (B41778), phenol) with arsenic acid (H₃AsO₄). It is a widely used industrial method for producing compounds like arsanilic acid.[8]
Bart Reaction: This method utilizes the reaction of an aromatic diazonium salt with an alkali metal arsenite (e.g., sodium arsenite, NaAsO₂) in the presence of a copper salt catalyst. The Bart reaction is versatile and allows for the synthesis of a wide range of substituted aromatic arsonic acids.[9]
Aliphatic Arsonic Acids
Meyer Reaction: This reaction is the primary method for synthesizing aliphatic arsonic acids. It involves the alkylation of arsenites with alkyl halides. The reaction proceeds via an oxidative addition mechanism.
Reactivity of the Arsonic Acid Functional Group
The arsonic acid functional group undergoes a variety of chemical transformations, which are central to its utility in synthesis and its biological activity.
Esterification
Arsonic acids can be esterified with alcohols under anhydrous conditions to form arsonate esters. The reaction is analogous to the Fischer esterification of carboxylic acids and is typically acid-catalyzed. These esters are generally susceptible to hydrolysis.[7]
Caption: Reversible esterification of an arsonic acid.
Reduction to Trivalent Arsenicals
One of the most significant reactions of arsonic acids (As(V)) is their reduction to the corresponding trivalent arsonous acids (R-As(OH)₂) or their derivatives. This reduction is crucial for their biological activity, as trivalent arsenicals exhibit higher toxicity and reactivity towards thiol groups. Common reducing agents include sulfur dioxide, phosphorous acid, and various thiols. The mechanism of reduction can be complex and is not fully elucidated.[7][10]
Caption: Stepwise reduction of an arsonic acid.
Reaction with Thiols
While pentavalent arsonic acids are relatively unreactive towards thiols, their reduced trivalent counterparts readily react with sulfhydryl groups, particularly vicinal thiols, to form stable cyclic dithioarsinites. This reaction is the basis for the high toxicity of trivalent arsenicals, as it leads to the inhibition of critical enzymes.[7][11]
Conversion to Arsonyl Halides
Similar to carboxylic acids reacting with thionyl chloride (SOCl₂) to form acyl chlorides, arsonic acids can be converted to the corresponding arsonyl halides (R-AsOCl₂). These intermediates are more reactive and can be used in further synthetic transformations.
Role in Drug Development and Biological Systems
The arsonic acid functional group plays a multifaceted role in drug development, acting as a pharmacophore, a pro-drug moiety, and a bioisostere for the phosphate group.
Bioisosterism with Phosphate
The tetrahedral geometry and acidic nature of the arsonic acid group make it a structural mimic of the phosphate group. This bioisosteric relationship has been explored in the design of enzyme inhibitors, where an arsonate may replace a phosphate to interact with the active site. However, the lability of the As-O bond compared to the P-O bond often results in different biological outcomes.[12][13][14]
Mechanism of Action and Enzyme Inhibition
The biological activity of many organoarsenicals is contingent on the in vivo reduction of the pentavalent arsonic acid to a trivalent arsenical. These trivalent species are potent inhibitors of numerous enzymes, primarily through their high affinity for cysteine thiol groups.
Inhibition of Pyruvate (B1213749) Dehydrogenase (PDH) Complex: A classic example of arsenic toxicity is the inhibition of the PDH complex, a critical enzyme in cellular respiration. The trivalent arsenical forms a stable chelate with the vicinal thiol groups of the dihydrolipoamide (B1198117) cofactor of the E2 component (dihydrolipoyl transacetylase), effectively halting the enzyme's function.[11][15][16][17]
Caption: Inhibition of the PDH complex by a trivalent arsenical.
Interference with Signaling Pathways
Arsenicals have been shown to modulate various cellular signaling pathways, which contributes to both their therapeutic effects and their toxicity.
JAK-STAT Pathway: Arsenite has been demonstrated to directly interact with and inhibit Janus kinases (JAKs), which are critical for cytokine signaling. This inhibition prevents the phosphorylation and activation of STAT (Signal Transducer and Activator of Transcription) proteins, thereby blocking the downstream gene transcription.[18][19][20]
Caption: Arsenite-mediated inhibition of the JAK-STAT pathway.
Interaction with Zinc Finger Proteins: Trivalent arsenicals can target zinc finger motifs in proteins, particularly those with three or more cysteine residues (e.g., Cys₃His₁, Cys₄). Arsenite can displace the zinc ion, leading to the disruption of the protein's structure and function. This is a key mechanism in arsenic's ability to inhibit DNA repair enzymes, contributing to its co-carcinogenic effects.[21][22][23][24][25]
Applications in Drug Delivery
The coordination chemistry of arsenic is being explored for drug delivery systems. Arsenic-metal complexes can be encapsulated in nanoparticles, creating stimuli-responsive systems that release the active arsenical species in the tumor microenvironment, potentially reducing systemic toxicity.[26][27][28][29]
Experimental Protocols
The following are representative experimental procedures for the synthesis of aromatic arsonic acids.
Synthesis of p-Nitrophenylarsonic Acid (Bart Reaction)
This protocol is adapted from Organic Syntheses.
Materials:
-
Sodium metaarsenite (NaAsO₂)
-
Sodium hydroxide (B78521) (NaOH)
-
Cuprous chloride (CuCl)
-
p-Nitroaniline
-
Sodium nitrite (B80452) (NaNO₂)
-
Concentrated hydrochloric acid (HCl)
-
Sodium fluoborate (NaBF₄)
-
Activated charcoal
Procedure:
-
Preparation of Sodium Arsenite Solution: In a 2-L beaker equipped with a mechanical stirrer, dissolve 52 g (0.4 mole) of sodium metaarsenite and 16 g (0.4 mole) of sodium hydroxide in 600 ml of water. Suspend 6 g of cuprous chloride in this solution.
-
Diazotization of p-Nitroaniline: Prepare p-nitrobenzenediazonium borofluoride from 0.25 mole of p-nitroaniline according to standard procedures.
-
Bart Reaction: Add a mixture of 300 ml of water and the prepared p-nitrobenzenediazonium borofluoride to the sodium arsenite solution over a period of 1 hour with stirring. During the addition, add 100 ml of 10% sodium hydroxide solution in 20-ml portions.
-
Work-up: Continue stirring for another hour, then warm the mixture to 60°C for 30 minutes and filter with suction.
-
Isolation and Purification: Acidify the combined filtrate and washings with concentrated HCl until acid to litmus (B1172312) paper. Filter the mixture, add activated charcoal to the filtrate, and concentrate to about 350 ml. Filter the hot solution and add concentrated HCl until the solution is acid to Congo red paper.
-
Crystallization: Cool the solution in a refrigerator overnight. Collect the crystals by filtration, wash with ice water, and dry.
Synthesis of Arsanilic Acid (Béchamp Reaction)
This protocol is adapted from Organic Syntheses.
Materials:
-
Sirupy arsenic acid (80-85%)
-
Aniline
-
Sodium hydroxide (NaOH)
-
Decolorizing carbon
-
Concentrated hydrochloric acid (HCl)
Procedure:
-
Reaction Setup: To 1035 g of sirupy arsenic acid in a 12-inch evaporating dish, add 828 g (800 cc) of aniline in portions while breaking up the lumps of aniline arsenate formed.
-
Heating: Transfer the powdered solid to a 3-L round-bottomed flask with a mechanical stirrer and a condenser for downward distillation. Add an additional 800 cc of aniline and heat the flask in an oil bath at 155–160°C with stirring for 4.5 hours.
-
Work-up: Pour the reaction mixture into 700 cc of water. Wash the flask with a portion of a previously prepared solution of 330 g of sodium hydroxide in 1400 cc of water, adding the washings to the reaction mixture. Add the remainder of the alkali solution and cool.
-
Separation: Separate the lower aqueous layer from the upper aniline layer using a separatory funnel. Treat the aqueous layer with 15 g of decolorizing carbon and filter.
-
Precipitation: Acidify the filtrate with concentrated HCl to the endpoint indicated by bromophenol blue or Congo red paper.
-
Crystallization and Purification: Allow the mixture to stand overnight to complete precipitation. Filter the crystals, digest them with 340 cc of water, then add 170 cc of glacial acetic acid and boil. Cool, filter, and wash the purified arsanilic acid with water and then alcohol.
Conclusion
The arsonic acid functional group possesses a rich and complex chemistry that is pivotal to its diverse applications. Its structural and electronic properties, particularly its relationship to the phosphate group, make it a compelling target for research in medicinal chemistry and drug development. A thorough understanding of its synthesis, reactivity, and mechanisms of biological interaction is essential for harnessing its potential in creating novel therapeutics and for mitigating the toxicological risks associated with organoarsenic compounds. Future research will likely continue to explore the nuanced roles of arsonic acids in biological systems and expand their application in targeted drug delivery and materials science.
References
- 1. files01.core.ac.uk [files01.core.ac.uk]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. pubs.acs.org [pubs.acs.org]
- 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 6. researchgate.net [researchgate.net]
- 7. Chemistry of Arsenic - Arsenic - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 8. Arsonic acid (functional group) - Wikipedia [en.wikipedia.org]
- 9. organicreactions.org [organicreactions.org]
- 10. researchgate.net [researchgate.net]
- 11. umimpact.umt.edu [umimpact.umt.edu]
- 12. Arsenate replacing phosphate - alternative life chemistries and ion promiscuity - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Elemental exchange: Bioisosteric replacement of phosphorus by boron in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Phosphate Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 15. researchgate.net [researchgate.net]
- 16. youtube.com [youtube.com]
- 17. Effects of arsenic on pyruvate dehydrogenase activation - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Arsenic inhibition of the JAK-STAT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. mdpi.com [mdpi.com]
- 20. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
- 21. Arsenite Interacts Selectively with Zinc Finger Proteins Containing C3H1 or C4 Motifs - PMC [pmc.ncbi.nlm.nih.gov]
- 22. Arsenic co-carcinogenesis: Inhibition of DNA repair and interaction with zinc finger proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Selective Sensitization of Zinc Finger Protein Oxidation by Reactive Oxygen Species through Arsenic Binding - PMC [pmc.ncbi.nlm.nih.gov]
- 24. researchgate.net [researchgate.net]
- 25. Arsenic-Zinc Finger Protein Interaction and The Impact of Arsenic Exposure on Protein Quality Control [escholarship.org]
- 26. Recent advances in arsenic trioxide encapsulated nanoparticles as drug delivery agents to solid cancers - PMC [pmc.ncbi.nlm.nih.gov]
- 27. Construction of arsenic-metal complexes loaded nanodrugs for solid tumor therapy: A mini review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. researchgate.net [researchgate.net]
- 29. A tumor-sensitive biological metal–organic complex for drug delivery and cancer therapy - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
